Cas no 96362-65-1 (4-hydroxy-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-hydroxy-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 96362-65-1
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD02182264
• CID: 4359073
• PubChem ID: 45034563
• Update Time: 2025-04-24

4-hydroxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-hydroxy-3,5-dimethyl-
• 4-hydroxy-3,5-dimethylbenzene-1-sulfonamide
• AKOS019823044
• 96362-65-1
• EN300-280806

• MDL： MFCD02182264
• Inchi： 1S/C8H11NO3S/c1-5-3-7(13(9,11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H2,9,11,12)
• InChI Key： BFDRVWJFNSDDOS-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(C)=C(O)C(C)=C1

Computed Properties

• Exact Mass: 201.04596439Da
• Monoisotopic Mass: 201.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 4-hydroxy-3,5-dimethylbenzene-1-sulfonamide

Exploring the Properties and Applications of Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- (CAS No. 96362-65-1)

Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- (CAS No. 96362-65-1) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as 4-hydroxy-3,5-dimethylbenzenesulfonamide, belongs to the class of sulfonamide derivatives, which are known for their versatile chemical properties and wide-ranging utility. With the increasing demand for high-performance chemical intermediates in pharmaceuticals, agrochemicals, and material science, this compound has emerged as a valuable building block for synthetic chemists.

The molecular structure of Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- features a benzene ring substituted with a sulfonamide group (–SO₂NH₂) at position 1, a hydroxyl group (–OH) at position 4, and two methyl groups (–CH₃) at positions 3 and 5. This unique arrangement imparts distinct physicochemical properties, including moderate solubility in polar organic solvents and stability under standard conditions. Researchers often explore its reactivity in N-functionalization reactions and as a precursor for more complex sulfonamide-based compounds.

One of the most prominent applications of 4-hydroxy-3,5-dimethylbenzenesulfonamide is in the pharmaceutical industry, where sulfonamide derivatives play a critical role in drug development. Recent studies have highlighted its potential as an intermediate in the synthesis of enzyme inhibitors and antimicrobial agents. Given the global focus on combating antibiotic resistance, this compound has been investigated for its role in creating novel therapeutic agents. Additionally, its structural features make it a candidate for designing metal-chelating ligands, which are essential in catalysis and medicinal chemistry.

Beyond pharmaceuticals, Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- finds utility in agrochemical formulations. Its sulfonamide core is often leveraged to develop herbicides and plant growth regulators, addressing the growing need for sustainable agricultural solutions. With the rise of precision farming and eco-friendly crop protection methods, researchers are increasingly exploring sulfonamide derivatives like this compound to enhance efficacy while minimizing environmental impact.

In material science, this compound serves as a key intermediate for synthesizing advanced polymers and functional materials. Its ability to participate in condensation reactions makes it valuable for producing high-performance resins and coatings. Moreover, the incorporation of sulfonamide groups into polymeric matrices can improve thermal stability and mechanical properties, which are critical for applications in aerospace, electronics, and renewable energy technologies.

The market dynamics surrounding 4-hydroxy-3,5-dimethylbenzenesulfonamide reflect broader trends in fine chemicals and specialty intermediates. As industries prioritize green chemistry and sustainable sourcing, manufacturers are investing in efficient synthetic routes for this compound. Catalytic methods and solvent-free processes are gaining traction, aligning with the principles of green synthesis and reduced carbon footprint. Furthermore, regulatory frameworks emphasizing safer chemical alternatives have spurred innovation in the production and application of sulfonamide derivatives.

From a research perspective, Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- continues to be a subject of interest due to its structural versatility. Recent publications have explored its use in supramolecular chemistry, where its hydrogen-bonding capabilities enable the design of molecular networks and host-guest systems. Such advancements open new avenues for applications in sensors, drug delivery, and nanotechnology.

For laboratories and industrial users handling this compound, proper storage and handling protocols are essential to maintain its integrity. It is recommended to store 4-hydroxy-3,5-dimethylbenzenesulfonamide in a cool, dry environment, protected from light and moisture. Standard safety measures, including the use of personal protective equipment (PPE), should be followed to ensure safe handling.

In conclusion, Benzenesulfonamide, 4-hydroxy-3,5-dimethyl- (CAS No. 96362-65-1) represents a multifaceted chemical intermediate with significant potential across diverse sectors. Its role in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in modern chemistry. As scientific and industrial communities continue to explore innovative applications, this compound is poised to remain a valuable asset in the development of next-generation technologies and solutions.